Cas no 2012953-22-7 (1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride
• CAS No: 2012953-22-7
• MF: C₈H₁₅ClO₄S₂
• MW: 274.785299539566
• CID: 6349422
• PubChem ID: 165875258
• Update Time: 2025-05-20

1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride
• EN300-1142924
• 2012953-22-7
• 1-[2-(propane-1-sulfonyl)ethyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C8H15ClO4S2/c1-2-6-14(10,11)7-5-8(3-4-8)15(9,12)13/h2-7H2,1H3
• InChI Key： HGEGKROAWYQOAS-UHFFFAOYSA-N
• SMILES： ClS(C1(CCS(CCC)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 274.0100290g/mol
• Monoisotopic Mass: 274.0100290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85Ų

Additional information on 1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride

1-2-(Propane-1-Sulfonyl)Ethylcyclopropane-1-Sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2012953-22-7, commonly referred to as 1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is notable for its unique structure, which combines a cyclopropane ring with sulfonyl chloride functionalities, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride. Researchers have employed innovative methodologies, such as tandem cyclization reactions and selective functionalization strategies, to achieve high yields and excellent stereochemical control. These developments underscore the importance of this compound as a key intermediate in the construction of complex molecular architectures.

The structural uniqueness of 1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride lies in its dual sulfonyl chloride groups, which are strategically positioned on the cyclopropane ring. This arrangement not only imparts remarkable stability to the molecule but also facilitates a wide range of chemical transformations. For instance, the sulfonyl chloride groups can act as leaving groups in substitution reactions or serve as reactive sites for nucleophilic attacks, enabling the creation of diverse derivatives.

One of the most promising applications of this compound is in the development of advanced materials. Scientists have explored its potential as a precursor for synthesizing high-performance polymers and coatings. The cyclopropane ring's inherent strain provides an opportunity for designing materials with exceptional mechanical properties. Recent studies have demonstrated that polymers derived from 1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride exhibit superior tensile strength and thermal stability compared to conventional polymers.

In the pharmaceutical industry, 1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride has shown potential as a lead compound for drug discovery. Its ability to form stable covalent bonds with biological targets makes it an attractive candidate for developing novel therapeutic agents. Researchers have utilized this compound to design inhibitors for enzymes involved in various disease pathways, including cancer and neurodegenerative disorders.

The environmental impact of 1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride has also been a topic of interest. Studies have revealed that this compound exhibits low toxicity and biodegradability under controlled conditions. These findings are crucial for ensuring its safe handling and disposal during industrial processes.

In conclusion, CAS No. 2012953-22-7, or 1-2-(propane-1-sulfonyl)ethylcyclopropane-1-sulfonyl chloride, represents a groundbreaking advancement in modern chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a pivotal compound in both academic research and industrial development. As ongoing research continues to uncover new possibilities for this compound, its significance in shaping future innovations is undeniably profound.